Cas no 216443-17-3 (3'-methyl-[1,1'-biphenyl]-2-carbaldehyde)

• Product Name: 3'-methyl-[1,1'-biphenyl]-2-carbaldehyde
• CAS No: 216443-17-3
• MF: C₁₄H₁₂O
• MW: 196.244483947754
• MDL: MFCD03424631
• CID: 252761
• PubChem ID: 1392754
• Update Time: 2025-10-29

3'-methyl-[1,1'-biphenyl]-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carboxaldehyde,3'-methyl-
• 2-(3-methylphenyl)benzaldehyde
• 3'-METHYL-BIPHENYL-2-CARBOXALDEHYDE
• 3'-Methylbiphenyl-2-carboxaldehyde
• 3'-methyl-1-biphenyl-2-carbaldehyde
• 3'-methylbiphenyl-2-carbaldehyde
• 3'-methyl-[1,1'-biphenyl]-2-carbaldehyde
• DTXSID20362632
• 3'-methyl[1,1'-biphenyl]-2-carbaldehyde
• FT-0718169
• CHEMBL2315976
• SCHEMBL307118
• NCGC00374023-01
• BB 0222518
• 3'-methyl [1,1'-biphenyl]-2-carboxaldehyde
• 3'-methyl-biphenyl-2-carbaldehyde
• AS-3146
• MFCD03424631
• AKOS004113917
• A815571
• 216443-17-3
• CS-0333601
• J-014204
• DB-066585

• MDL： MFCD03424631
• Inchi： 1S/C14H12O/c1-11-5-4-7-12(9-11)14-8-3-2-6-13(14)10-15/h2-10H,1H3
• InChI Key： OTYFSYHNGKILGT-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=CC=1C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 196.08900
• Monoisotopic Mass: 196.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.074
• Boiling Point: 338.2 °C at 760 mmHg
• Flash Point: 184.7 °C
• PSA: 17.07000
• LogP: 3.47450

3'-methyl-[1,1'-biphenyl]-2-carbaldehyde Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3'-methyl-[1,1'-biphenyl]-2-carbaldehyde

Comprehensive Overview of 3'-Methyl-[1,1'-Biphenyl]-2-Carbaldehyde (CAS No. 216443-17-3)

3'-Methyl-[1,1'-biphenyl]-2-carbaldehyde (CAS No. 216443-17-3) is a specialized organic compound widely utilized in pharmaceutical research, material science, and fine chemical synthesis. This biphenyl derivative features a methyl group at the 3' position and an aldehyde functional group at the 2 position, making it a versatile intermediate for constructing complex molecular architectures. Its unique structure has garnered significant attention in the development of drug candidates, liquid crystals, and organic electronic materials.

In recent years, the demand for high-purity biphenyl aldehydes like 3'-methyl-[1,1'-biphenyl]-2-carbaldehyde has surged due to their role in cross-coupling reactions, a cornerstone of modern synthetic chemistry. Researchers frequently search for "CAS 216443-17-3 applications" or "biphenyl aldehyde synthesis methods," reflecting the compound's relevance in catalysis and green chemistry initiatives. Its compatibility with Suzuki-Miyaura and Heck reactions further enhances its utility in constructing conjugated systems for optoelectronic devices.

The compound's physicochemical properties—including a molecular weight of 196.24 g/mol and moderate solubility in organic solvents—make it suitable for small-molecule crystallization studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity, a critical factor for industries prioritizing "low-impurity chemical intermediates." Environmental considerations also drive interest in "sustainable synthesis of biphenyl derivatives," positioning 216443-17-3 as a candidate for solvent-free reactions or biocatalytic approaches.

Emerging applications in OLED materials and photovoltaic research have further elevated the profile of 3'-methyl-[1,1'-biphenyl]-2-carbaldehyde. Its extended π-conjugation system contributes to charge transport properties, aligning with trends in "organic semiconductor design" searches. Additionally, the compound's potential in metal-organic frameworks (MOFs) design resonates with queries about "porous materials for gas storage."

Quality control protocols for CAS 216443-17-3 emphasize chromatographic purity (>98%) and strict heavy metal limits, addressing concerns about "trace contaminants in pharmaceuticals." Regulatory compliance with REACH and ICH guidelines ensures its safe handling in industrial settings. As synthetic methodologies evolve, this biphenyl aldehyde continues to inspire innovations in asymmetric catalysis and multicomponent reactions, cementing its status as a high-value chemical building block.